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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)-2-propanol

Cat. No.: B1298620 Get Quote

Essential Safety and Handling Guide for 2-(4-
Fluorophenyl)-2-propanol
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
(4-Fluorophenyl)-2-propanol (CAS No. 402-41-5). Adherence to these procedures is essential

for ensuring personal safety and regulatory compliance in a laboratory setting.

Hazard Identification and Classification
2-(4-Fluorophenyl)-2-propanol is classified as a hazardous substance. Key hazards include:

Skin Irritation (H315): Causes skin irritation.[1]

Serious Eye Irritation (H319): Causes serious eye irritation.[1]

Respiratory Irritation (H335): May cause respiratory irritation.[1]

Flammability: While not always explicitly categorized, similar compounds are flammable, and

it should be handled with precautions against ignition sources.[2][3]
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The following personal protective equipment is mandatory when handling 2-(4-
Fluorophenyl)-2-propanol to minimize exposure and ensure safety.

PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles or a

face shield.[1][4]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or Viton).[4]

Prevents skin contact which

can cause irritation.[1][2]

Body Protection

A fully-buttoned laboratory coat

or suitable protective clothing.

[1][4]

Protects skin from accidental

splashes and contamination.[2]

Respiratory Protection

Use in a well-ventilated area is

required.[1] If ventilation is

inadequate, a NIOSH-

approved respirator (e.g., N95

or chemical cartridge

respirator) should be worn.[5]

[6]

Prevents inhalation of vapors

which can cause respiratory

tract irritation.[1][5]

Operational Plan: Step-by-Step Handling and Storage
1. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood.[1]

Ensure that an emergency eyewash station and safety shower are readily accessible in the

immediate vicinity of the handling area.[1]

Remove all potential ignition sources, such as open flames, hot surfaces, and sparks.[3][7]

2. Handling Procedure:

Wear the complete set of recommended PPE as detailed in the table above.
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Avoid direct contact with the skin and eyes.[1]

Do not breathe in fumes, mists, or vapors.[1]

Use non-sparking tools and explosion-proof equipment if transferring large quantities.[7]

Keep the container tightly closed when not in use.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep the container tightly sealed.[1]

Store away from incompatible materials, such as strong oxidizing agents.[1][3]

The storage area should be locked.[2]

4. Spill Management:

Small Spills: Absorb the spill with an inert, non-combustible material like vermiculite or sand.

[4][7] Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.[4]

Large Spills: Evacuate the area immediately. Contact your institution's Environmental Health

and Safety (EHS) office or emergency response team.[4]

Disposal Plan: Step-by-Step Waste Management
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

1. Waste Segregation and Collection:

Collect all waste containing 2-(4-Fluorophenyl)-2-propanol, including contaminated

consumables, into a designated and clearly labeled hazardous waste container.

This compound is a halogenated organic waste and should be segregated accordingly.[4]
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2. On-site Accumulation:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory.[4]

The SAA must be a well-ventilated area, away from heat and ignition sources.[4]

Keep the waste container closed at all times, except when adding waste.[4]

3. Final Disposal:

Disposal of 2-(4-Fluorophenyl)-2-propanol must be conducted through a licensed

hazardous waste disposal company.[4]

On-site treatment or disposal via the sanitary sewer is strictly prohibited.[4]

Complete all necessary waste disposal forms as required by your institution and local

regulations.[4]

Arrange for a waste pickup with your institution's EHS office or a contracted hazardous

waste disposal service.[4]

Visual Workflow for Safe Handling
The following diagram illustrates the key decision-making and operational steps for the safe

handling of 2-(4-Fluorophenyl)-2-propanol, from initial preparation to final disposal.
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1. Preparation

2. Handling & Storage

3. Disposal Spill Response
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Caption: Workflow for safe handling and disposal of 2-(4-Fluorophenyl)-2-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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